Malachite green isothiocyanate

Specification

• Molecular Formula: C24H24ClN3O4S
• Molecular Weight: 486 g/mol
• IUPAC Name: [4-[[4-(dimethylamino)phenyl]-(4-isothiocyanatophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;perchlorate
• Standard InChI: InChI=1S/C24H24N3S.ClHO4/c1-26(2)22-13-7-19(8-14-22)24(18-5-11-21(12-6-18)25-17-28)20-9-15-23(16-10-20)27(3)4;2-1(3,4)5/h5-16H,1-4H3;(H,2,3,4,5)/q+1;/p-1
• Standard InChI Key: DDKWQLRWSLILIV-UHFFFAOYSA-M
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=C(C=C3)N=C=S.[O-]Cl(=O)(=O)=O

Introduction

Chemical Structure and Properties

Malachite green isothiocyanate is an organic compound characterized by the molecular formula C₂₄H₂₄ClN₃S and a molecular weight of 422.0 g/mol. The IUPAC name of this compound is [4-[[4-(dimethylamino)phenyl]-(4-isothiocyanatophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride. The compound consists of a triarylmethane backbone with an isothiocyanate functional group, which provides it with specific reactivity toward amine groups.

The structure features a central carbon atom bonded to three aromatic rings, two of which contain dimethylamino groups, while the third contains the reactive isothiocyanate (-N=C=S) moiety. This structural arrangement results in the compound's characteristic optical properties, particularly its strong absorption maximum at approximately 628 nm.

Physical and Chemical Properties

Malachite green isothiocyanate exists in different salt forms, with the chloride and perchlorate salts being the most common. The compound exhibits the following key properties:

Property	Value
Molecular Formula	C₂₄H₂₄ClN₃S
Molecular Weight	422.0 g/mol
Absorption Maximum	628 nm
Physical State	Solid
Solubility	Soluble in DMSO, DMF, acetonitrile
CAS Number	147492-82-8

Synthesis and Preparation Methods

The synthesis of malachite green isothiocyanate typically involves the derivatization of malachite green with thiophosgene. This reaction produces the isothiocyanate functional group, which provides the molecule with its distinctive reactivity toward primary amines.

Laboratory Preparation

For laboratory use, malachite green isothiocyanate is commonly prepared as a stock solution in organic solvents. A standard protocol includes:

• Preparing a concentrated stock solution (20 mg/ml) in dimethyl sulfoxide (DMSO)

• Storing the solution at -20°C, protected from light and moisture

• Using aliquots of the stock solution for specific applications such as protein labeling

The compound remains stable for at least one year when properly stored, though protection from light exposure is essential to prevent photodegradation.

Applications in Spectroscopic Analysis

Malachite green isothiocyanate has found extensive applications in advanced spectroscopic techniques, particularly those involving Raman spectroscopy and surface enhancement effects.

Surface-Enhanced Raman Spectroscopy (SERS)

One of the most significant applications of malachite green isothiocyanate is in Surface-Enhanced Raman Spectroscopy (SERS). This technique utilizes the compound's unique Raman scattering properties, which can be enhanced by orders of magnitude when the molecule is in proximity to certain metal surfaces, particularly gold and silver nanostructures.

Research has demonstrated the effectiveness of malachite green isothiocyanate as a SERS probe with exceptional sensitivity. When adsorbed onto nanoporous gold substrates, the compound can be detected at concentrations as low as 10⁻¹⁶ M, representing an extraordinary enhancement factor of approximately 7.9 × 10⁹. This exceptional sensitivity has positioned malachite green isothiocyanate as a valuable tool for ultrasensitive detection applications.

The characteristic Raman bands of malachite green isothiocyanate include a strong peak at 827 cm⁻¹, attributed to C-H skeleton bending, which serves as a reliable marker for detection and quantification purposes.

Tip-Enhanced Resonance Raman Spectroscopy (TERRS)

Malachite green isothiocyanate has proven particularly valuable in tip-enhanced resonance Raman spectroscopy (TERRS), a technique that combines the spatial resolution of scanning probe microscopy with the sensitivity and chemical specificity of Raman spectroscopy.

The compound is especially suited for TERRS applications because its absorption maximum coincides with common excitation wavelengths, such as the 632.8 nm line of a helium-neon laser. This spectral match enables resonance enhancement, whereby the Raman signal is significantly amplified when the excitation wavelength corresponds to an electronic transition of the molecule.

Research has demonstrated that TERRS can detect malachite green isothiocyanate at extremely low surface concentrations, approaching the single-molecule level. Studies have successfully identified the compound at surface concentrations as low as 0.7 pmol/cm², corresponding to approximately 5 molecules within the enhanced field region.

Biological Applications

Malachite green isothiocyanate possesses several properties that make it valuable for biological research and applications, particularly in protein labeling and imaging.

Protein Labeling

The isothiocyanate group of malachite green isothiocyanate readily reacts with primary amines present in proteins, forming stable thiourea bonds. This reactivity enables the selective labeling of proteins for various analytical and visualization purposes.

A standard protocol for protein labeling with malachite green isothiocyanate includes:

• Dissolving the protein in 500 mM NaHCO₃ (pH 9.8)

• Adding aliquots of malachite green isothiocyanate solution at 5-minute intervals until a reagent/protein molar ratio of 100 is attained

• Incubating the mixture for 4 hours on ice

• Separating the labeled protein from unreacted dye using gel filtration

The labeling efficiency can be determined spectrophotometrically by measuring the absorbance at 620 nm and calculating the dye-to-protein ratio using a molar absorptivity (ε) of 150,000 M⁻¹cm⁻¹.

Chromophore-Assisted Laser Inactivation (CALI)

Malachite green isothiocyanate has demonstrated utility in Chromophore-Assisted Laser Inactivation (CALI), a technique used to selectively inactivate specific proteins in biological systems. This approach employs a 620 nm pulsed laser to photoactivate the dye molecules, generating reactive hydroxyl radicals that cause localized damage to the target protein.

The technique allows for precise spatial and temporal control over protein function, making it valuable for studying protein dynamics and function in complex biological systems.

Environmental Applications

Detection of Environmental Pollutants

Malachite green isothiocyanate has emerged as a powerful tool for environmental monitoring, particularly for the detection of organic pollutants in aquatic systems. Recent research has focused on developing highly sensitive SERS-based methods for detecting malachite green and related compounds, which are environmental concerns due to their widespread use and potential toxicity.

A notable study has demonstrated the development of a nanostructured substrate for the ultrasensitive detection of malachite green isothiocyanate using SERS. The substrate, consisting of nanoporous gold prepared by chemical dealloying, exhibited exceptional sensitivity with a detection limit of 10⁻¹⁶ M. This remarkable sensitivity positions SERS with malachite green isothiocyanate as a promising approach for environmental monitoring of trace contaminants.

Diagnostic Applications

Beyond environmental monitoring, malachite green isothiocyanate has found application in diagnostic platforms, particularly in SERS-based lateral flow assay (LFA) strips. These devices combine the high sensitivity of SERS with the simplicity and rapid results of traditional lateral flow tests.

Research has demonstrated the utility of malachite green isothiocyanate as a Raman reporter in SERS-based LFA strips for the simultaneous detection of SARS-CoV-2 and influenza A virus. In these applications, gold nanoparticles are labeled with malachite green isothiocyanate and subsequently conjugated with detection antibodies. The labeled nanoparticles form sandwich immunocomplexes on the test line when the target antigen is present, enabling sensitive and specific detection through SERS measurement.

Recent Advances and Future Perspectives

Recent advances in the application of malachite green isothiocyanate have focused on leveraging its unique properties for increasingly sensitive and specific detection methods.

Single-Molecule Detection

A significant area of progress involves the development of techniques capable of detecting malachite green isothiocyanate at the single-molecule level. Tip-enhanced resonance Raman spectroscopy (TERRS) has demonstrated particular promise in this regard, with studies showing successful detection of the compound at extremely low surface concentrations.

These advances in single-molecule detection offer exciting possibilities for ultrasensitive analytical methods and for gaining deeper insights into molecular behavior and interactions at the nanoscale.

Biodetoxification Approaches

Recent research has also explored biological approaches to the degradation and detoxification of malachite green and related compounds. A noteworthy study has identified a bacterial strain, Bacillus pacificus ROC1, capable of aerobically detoxifying malachite green.

The study identified three candidate azo-reductases within the bacterium, with one enzyme (AzrC) shown to catalyze the reduction of malachite green to leucomalachite green in vitro. Structural characterization of this enzyme with malachite green captured in the active site has provided valuable insights into the reduction mechanism.

These findings suggest promising bioremediation approaches for addressing environmental contamination with malachite green and potentially its derivatives.